Methyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine dihydrochloride
Overview
Description
Methyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine dihydrochloride, also known as MMPP, is an organic compound composed of nitrogen, carbon, and hydrogen. It is a white solid with a melting point of 213-215°C and is soluble in water, methanol, and ethanol. MMPP is used in many scientific research applications, as it has a wide variety of biochemical and physiological effects.
Scientific Research Applications
1. Chemical Reactions and Synthesis
- The compound has been involved in studies focusing on chemical reactions, such as the reaction of 6-methyl-2-methylthio-3-(2-thioxo-1,3,4-oxadiazol-5-yl)methyl-4(3H)-pyrimidinone with amines like piperidine, demonstrating its reactivity and potential in synthesis processes (Yakubkene & Vainilavichyus, 1998).
2. Biological Activity and Pharmacology
- Some research has been conducted on the biological activity of similar compounds, like the synthesis and evaluation of 3-[(6-chloropyridin-3-yl)methyl]-6-substituted-6,7-dihydro-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-imines, which indicated moderate to weak fungicidal and insecticidal activity (Chen & Shi, 2008).
3. Antitumor Activity
- A study evaluated the antitumor activity of 4-aminopiperidine derivatives, including compounds similar to Methyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine dihydrochloride. These compounds showed promising results in combination with cyclophosphamide against murine L1210 lymphocytic leukemia and B16 melanoma (Aldobaev, Mikhina, & Present, 2021).
4. Synthesis of Piperidine-Containing Compounds
- Research on the microwave-assisted synthesis of piperidine-containing pyrimidine imines and their antibacterial activity highlights the potential of these compounds in developing new antibacterial agents (C. Merugu, Ramesh, & Sreenivasulu, 2010).
5. Synthesis and Pharmacological Evaluation
- Aminopyrimidine series of 5-HT1A partial agonists were synthesized for pharmacological evaluation, demonstrating the compound's relevance in medicinal chemistry (Dounay et al., 2009).
properties
IUPAC Name |
N,2-dimethyl-6-piperidin-3-ylpyrimidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4.2ClH/c1-8-14-10(6-11(12-2)15-8)9-4-3-5-13-7-9;;/h6,9,13H,3-5,7H2,1-2H3,(H,12,14,15);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIECJGFQFZEVBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)NC)C2CCCNC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-dimethyl-6-(piperidin-3-yl)pyrimidin-4-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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